Cas no 1312161-65-1 ((4S)-4-(tert-butoxycarbonylamino)cyclopentene-1-carboxylic acid)

• Product Name: (4S)-4-(tert-butoxycarbonylamino)cyclopentene-1-carboxylic acid
• CAS No: 1312161-65-1
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD19381768
• CID: 2905874
• PubChem ID: 66545284
• Update Time: 2025-04-21

(4S)-4-(tert-butoxycarbonylamino)cyclopentene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-((tert-butoxycarbonyl)amino)cyclopent-1-enecarboxylic acid
• (4S)-4-(tert-butoxycarbonylamino)cyclopentene-1-carboxylic acid
• 1312161-65-1
• (4S)-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentene-1-carboxylic acid
• (4S)-4-{[(tert-butoxy)carbonyl]amino}cyclopent-1-ene-1-carboxylicacid
• AKOS015994783
• AT12403
• AKOS015994782
• PS-1000
• (4S)-4-{[(tert-butoxy)carbonyl]amino}cyclopent-1-ene-1-carboxylic acid
• SCHEMBL2633760
• MFCD19381768
• AKOS015994455
• (S)-4-((TERT-BUTOXYCARBONYL)AMINO)CYCLOPENT-1-ENE-1-CARBOXYLIC ACID

• MDL： MFCD19381768
• Inchi： 1S/C11H17NO4/c1-11(2,3)16-10(15)12-8-5-4-7(6-8)9(13)14/h4,8H,5-6H2,1-3H3,(H,12,15)(H,13,14)/t8-/m0/s1
• InChI Key： ZHFQKTKVKQBVQF-QMMMGPOBSA-N
• SMILES： O(C(N[C@H]1CC=C(C(=O)O)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.11600
• Monoisotopic Mass: 227.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 2.07540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives